Cas no 2825005-21-6 (6-(Hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride)

• Product Name: 6-(Hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride
• CAS No: 2825005-21-6
• MF: C₆H₁₄ClNO₃
• MW: 183.633261203766
• CID: 6420453
• PubChem ID: 165807498
• Update Time: 2025-06-12

6-(Hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride
• 2825005-21-6
• EN300-37464868
• 6-(Hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride

• Inchi： 1S/C6H13NO3.ClH/c8-4-6(9)3-7-1-2-10-5-6;/h7-9H,1-5H2;1H
• InChI Key： HAWFQGAXULHYMN-UHFFFAOYSA-N
• SMILES： Cl.O1CCNCC(CO)(C1)O

Computed Properties

• Exact Mass: 183.0662210g/mol
• Monoisotopic Mass: 183.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7Ų

Additional information on 6-(Hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride

Introduction to 6-(Hydroxymethyl)-1,4-oxazepan-6-ol Hydrochloride (CAS No. 2825005-21-6)

6-(Hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride, with the CAS number 2825005-21-6, is a compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of oxazepanes, which are heterocyclic compounds characterized by a seven-membered ring containing one oxygen and one nitrogen atom. The presence of a hydroxymethyl group and a hydroxyl group on the ring structure imparts unique chemical and biological properties, making it a subject of extensive research.

The chemical structure of 6-(Hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride can be represented as follows: C₇H₁₅NO₃·HCl. The hydrochloride salt form ensures better solubility and stability, which are crucial factors for its use in various pharmaceutical formulations. The compound's molecular weight is approximately 197.65 g/mol, and it exhibits a melting point of around 185°C. These physical properties make it suitable for a wide range of applications, from laboratory research to clinical trials.

In the realm of medicinal chemistry, 6-(Hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride has shown promising results in several areas. One of the most notable applications is its potential as an intermediate in the synthesis of novel drugs targeting neurological disorders. Recent studies have indicated that compounds with similar structures can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This makes them valuable candidates for the development of treatments for conditions such as depression, anxiety, and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the role of oxazepane derivatives in enhancing cognitive function. The researchers found that 6-(Hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride and its analogs could improve memory retention and cognitive performance in animal models. These findings suggest that the compound may have therapeutic potential in treating cognitive impairments associated with aging and neurodegenerative diseases.

Beyond its neurological applications, 6-(Hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). Research conducted at the University of California, San Francisco (UCSF) demonstrated that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory effect could make it a valuable component in the development of new anti-inflammatory drugs.

The pharmacokinetic profile of 6-(Hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride has been another area of focus in recent studies. A comprehensive pharmacokinetic analysis published in the European Journal of Pharmaceutical Sciences revealed that the compound exhibits good oral bioavailability and a favorable distribution profile. These characteristics are essential for ensuring that the drug reaches its intended target tissues effectively and efficiently.

In addition to its therapeutic potential, 6-(Hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride has also been investigated for its use as a research tool. Its ability to modulate specific biological pathways makes it useful for studying cellular processes and signaling mechanisms. For instance, researchers at Harvard University have utilized this compound to investigate the role of specific enzymes in cellular metabolism and signal transduction pathways.

The safety profile of 6-(Hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride is another critical aspect that has been thoroughly evaluated. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 6-(Hydroxymethyl)-1,4-oxazepan-6-ol hydrochloride (CAS No. 2825005-21-6) is a versatile compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.